8-(2-fluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(2-fluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C22H22FN3O3/c1-15-6-8-16(9-7-15)14-26-20(28)22(24-21(26)29)10-12-25(13-11-22)19(27)17-4-2-3-5-18(17)23/h2-9H,10-14H2,1H3,(H,24,29)
• InChI Key: AUGNYNUUJWZYQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3(CCN(CC3)C(=O)C4=CC=CC=C4F)NC2=O
• Molecular Formula: C22H22FN3O3
• Molecular Weight: 395.4 g/mol
• CAS No.: 1021211-21-1

Description

8-(2-Fluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione is a spirohydantoin derivative characterized by a 1,3,8-triazaspiro[4.5]decane-2,4-dione core. This scaffold is notable for its role as a pan-inhibitor of hypoxia-inducible factor (HIF) prolyl hydroxylases (PHD1-3), making it a candidate for treating anemia by stabilizing HIF-α and promoting erythropoietin (EPO) upregulation . The compound features a 2-fluorobenzoyl group at the 8-position and a 4-methylbenzyl substituent at the 3-position, which influence its pharmacological and physicochemical properties.

Biological Activity

The compound 8-(2-fluorobenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione is part of a class of molecules known for their diverse biological activities, particularly in cardioprotection and mitochondrial function. This article aims to explore the biological activity of this compound, including its mechanisms of action, efficacy in various studies, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula for this compound is $C_{24}H_{26}FN_3O_3$. It features a triazaspiro structure which contributes to its unique biological properties. The presence of the fluorobenzoyl and methylphenyl groups enhances its interaction with biological targets.

Property	Value
Molecular Weight	423.48 g/mol
Melting Point	Not specified
Solubility	Soluble in DMSO
LogP	Not specified

Research indicates that derivatives of the triazaspiro[4.5]decane scaffold, including our compound of interest, exhibit significant cardioprotective effects. These compounds inhibit the opening of the mitochondrial permeability transition pore (mPTP), a critical factor in myocardial cell death during ischemia-reperfusion injury.

• Mitochondrial Protection : The compound prevents mPTP opening through a mechanism independent of Glu119 in the ATP synthase c subunit, which is crucial for proton translocation during ATP synthesis. This unique binding characteristic may reduce the side effects associated with traditional mPTP inhibitors like Oligomycin A .
• Cell Viability : Studies have shown that treatment with this compound does not adversely affect cell viability or intracellular ATP levels, indicating a safer profile compared to other known inhibitors .

Efficacy in Case Studies

Recent studies have highlighted the effectiveness of this compound in various experimental models:

• Cardioprotection in Ischemia-Reperfusion Models : In vitro tests demonstrated that compounds based on the triazaspiro framework significantly reduced cell death in cardiac myocytes subjected to hypoxic conditions, showcasing their potential as therapeutic agents in myocardial infarction .
• Comparison with Oligomycin A : In head-to-head comparisons, the triazaspiro derivatives exhibited lower toxicity and better preservation of mitochondrial function than Oligomycin A, supporting their candidacy for further development as cardioprotective drugs .

Research Findings

A notable study published in International Journal of Molecular Sciences detailed the binding interactions between these compounds and mitochondrial proteins. The findings suggest that modifications to the triazaspiro structure can enhance binding affinity and specificity towards mPTP components, thereby improving their protective effects against cardiac injury .

Table 2: Summary of Biological Activities

Activity	Observations
mPTP Inhibition	Effective at preventing pore opening
Cell Viability	No significant toxicity observed
Cardioprotection	Reduced cell death in hypoxic conditions
Comparison to Oligomycin A	Lower toxicity and preserved mitochondrial function

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Pharmacological Implications

The 1,3,8-triazaspiro[4.5]decane-2,4-dione core is highly tunable, with substitutions at the 3- and 8-positions dictating target affinity, selectivity, and pharmacokinetic (PK) profiles. Key analogs include:

8-(3,4-Dimethoxybenzoyl)-3-[(4-Fluorophenyl)methyl] Analogue

• Structure : Substitutes 2-fluorobenzoyl with 3,4-dimethoxybenzoyl and 4-methylbenzyl with 4-fluorobenzyl .
• Properties: Molecular Weight: 441.46 vs. 423.44 (target compound). logP/logD: 1.818 (similar lipophilicity to target compound).

8-(Thiophene-3-carbonyl)-3-[(4-Methylphenyl)methyl] Analogue

• Structure : Replaces benzoyl with thiophene-3-carbonyl .
• Implications : Thiophene’s reduced electron-withdrawing nature may lower binding affinity to PHD2 compared to fluorinated benzoyl groups, as electron-deficient aromatic rings enhance metal chelation in the enzyme’s active site .

8-(3-Fluorobenzenesulfonyl)-3-[(4-Fluorophenyl)methyl] Analogue

• Structure : Features a sulfonyl group instead of benzoyl .
• Molecular Weight: 435.44, slightly higher than the target compound .

Structure–Activity Relationship (SAR) Insights

• Chelating Groups: The 2-fluorobenzoyl group in the target compound likely enhances Fe(II) chelation in PHD2’s active site, critical for inhibition . Derivatives lacking electron-withdrawing substituents (e.g., thiophene or phenol) show reduced activity .
• 3-Position Substitutions: The 4-methylbenzyl group balances lipophilicity and steric bulk. Analogs with bulkier groups (e.g., phenethyl or piperazino-methyl) exhibit variable PK profiles, with some showing improved half-lives but increased hERG channel off-target risks .

Pharmacokinetic and Physicochemical Comparisons

Compound	Molecular Weight	logP/logD	H-Bond Acceptors	Polar Surface Area (Ų)	Key Substituents
Target Compound	423.44	~1.8	8	~70	2-Fluorobenzoyl, 4-methylbenzyl
8-(3,4-Dimethoxybenzoyl) Analog	441.46	1.818	8	73.55	3,4-Dimethoxybenzoyl
8-(Thiophene-3-carbonyl) Analog	~400 (estimated)	~2.0	7	~65	Thiophene-3-carbonyl
8-(3-Fluorobenzenesulfonyl)	435.44	~1.5	9	~85	3-Fluorobenzenesulfonyl

• logP/logD : Fluorinated benzoyl derivatives (target compound and dimethoxy analog) maintain moderate lipophilicity, favoring oral bioavailability. Sulfonyl analogs, while more polar, may require formulation adjustments for absorption .
• Metabolic Stability: Fluorine atoms in the target compound reduce oxidative metabolism, enhancing half-life compared to non-halogenated analogs .